6-[(4-chlorophenyl)methylsulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzimidazolo[1,2-c]quinazoline-3-carboxamide

• IUPAC Name: 6-[(4-chlorophenyl)methylsulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzimidazolo[1,2-c]quinazoline-3-carboxamide
• InChI: InChI=1S/C32H27ClN4O3S/c1-39-28-14-9-20(17-29(28)40-2)15-16-34-31(38)22-10-13-24-26(18-22)36-32(41-19-21-7-11-23(33)12-8-21)37-27-6-4-3-5-25(27)35-30(24)37/h3-14,17-18H,15-16,19H2,1-2H3,(H,34,38)
• InChI Key: VCEWXINFVUTKTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC3=C(C=C2)C4=NC5=CC=CC=C5N4C(=N3)SCC6=CC=C(C=C6)Cl)OC
• Molecular Formula: C32H27ClN4O3S
• Molecular Weight: 583.1 g/mol

Description

6-[(4-chlorophenyl)methylsulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzimidazolo[1,2-c]quinazoline-3-carboxamide is a useful research compound. Its molecular formula is C32H27ClN4O3S and its molecular weight is 583.1. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Cytotoxic Activities

  Compounds structurally related to benzimidazolo[1,2-c]quinazoline derivatives have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. For example, derivatives of benzo[b][1,6]naphthyridines exhibited potent cytotoxic effects in murine and human leukemia, as well as lung carcinoma cell lines, suggesting potential applications in cancer research (Deady et al., 2003).

• Anticancer and Antihypertensive Effects

  Other research on benzimidazo[1,2-c]quinazoline derivatives highlighted their significance as precursors for drugs with antihypertensive activity, alpha 1-adrenoceptor antagonism, and antiallergic and antiasthmatic effects. These findings underline the potential of these compounds in developing new therapeutic agents (Ivachtchenko et al., 2002).

• Analgesic Activity

  The synthesis and evaluation of quinazoline moieties for analgesic properties have also been explored. Compounds bearing a quinazoline moiety have been tested for their effectiveness in pain relief, demonstrating the broad applicative potential of such chemical structures in medicinal chemistry (Saad et al., 2011).

Chemical Synthesis and Methodologies

• Advanced Synthesis Techniques: Research into the synthesis of benzimidazo[1,2-c]quinazoline and related compounds involves complex chemical methodologies, including cyclization reactions and the use of palladium-catalyzed Buchwald–Hartwig coupling reactions. These studies contribute to the development of new synthetic routes and the exploration of novel chemical entities (Nowak et al., 2015).